Cas no 21953-95-7 (4-Oxo-3-phenylpentanenitrile)

• Product Name: 4-Oxo-3-phenylpentanenitrile
• CAS No: 21953-95-7
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 250343
• PubChem ID: 3901248
• Update Time: 2025-04-19

4-Oxo-3-phenylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-3-phenylpentanenitrile
• Benzenepropanenitrile, b-acetyl-
• Hydrocinnamonitrile, b-acetyl-
• 4-OXO-3-PHENYL-PENTANENITRILE
• 21953-95-7
• 4-keto-3-phenyl-valeronitrile
• DTXSID10397852
• 2-(4-CARBOXYPHENOXY)-2-PIVALOYL-2,4-DICHLOROACETANILIDE
• AKOS006274774

• Inchi： 1S/C11H11NO/c1-9(13)11(7-8-12)10-5-3-2-4-6-10/h2-6,11H,7H2,1H3
• InChI Key： JJJRQDLYKDBUMU-UHFFFAOYSA-N
• SMILES： O=C(C)C(CC#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes